Cas no 1557505-07-3 ((1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1557505-07-3
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• MDL: MFCD24331712
• CID: 5578730
• PubChem ID: 82930340
• Update Time: 2025-06-15

(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine
• 1H-1,2,3-Triazole-4-methanamine, 1-cycloheptyl-

• MDL： MFCD24331712
• Inchi： 1S/C10H18N4/c11-7-9-8-14(13-12-9)10-5-3-1-2-4-6-10/h8,10H,1-7,11H2
• InChI Key： LRYJRQZCTYNZLQ-UHFFFAOYSA-N
• SMILES： N1(C2CCCCCC2)C=C(CN)N=N1

Computed Properties

• Exact Mass: 194.153
• Monoisotopic Mass: 194.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 359.5±34.0 °C(Predicted)
• pka: 7.32±0.29(Predicted)

Additional information on (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1557505-07-3)

(1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1557505-07-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cycloheptyl ring and a 1,2,3-triazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful method in click chemistry. This reaction is known for its high efficiency and selectivity, making it an ideal choice for the synthesis of complex molecules with diverse functionalities. The cycloheptyl ring provides steric bulk and hydrophobicity, while the 1,2,3-triazole moiety offers excellent chemical stability and bioavailability.

Recent studies have highlighted the potential of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine could be a promising lead compound for the development of new anti-inflammatory drugs.

Furthermore, preliminary studies have also explored the potential of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine as an antiviral agent. A study published in Antiviral Research reported that this compound shows significant activity against several enveloped viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral envelope integrity, thereby preventing viral entry into host cells. This antiviral activity makes (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine a potential candidate for further development as an antiviral therapeutic.

In addition to its anti-inflammatory and antiviral properties, (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine has also been investigated for its potential neuroprotective effects. Research conducted at the University of California has shown that this compound can protect neuronal cells from oxidative stress-induced damage. In particular, it has been found to reduce the levels of reactive oxygen species (ROS) and enhance the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects suggest that (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further advance the development of (1-cycloheptyl-1H-1,2,3-triazol-4-yl)methanamine, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing to Phase II trials to evaluate its therapeutic potential in specific disease indications.

In conclusion, (1-cycloheptyl-1H-1,2,3-triazol-4-y l)methanamine (CAS No. 1557505 -07 -3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.